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Compound of Interest

Compound Name: 3-bromo-4-nitro-1H-indazole

Cat. No.: B1268601 Get Quote

For Immediate Release:

This whitepaper provides a comprehensive technical overview of 3-bromo-4-nitro-1H-
indazole, a key intermediate in pharmaceutical and organic synthesis. The document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its molecular structure, physicochemical properties, and a validated synthesis

protocol.

Core Molecular and Physical Data
3-bromo-4-nitro-1H-indazole is a pale yellow solid compound.[1] It is primarily utilized as a

chemical intermediate in the synthesis of more complex organic molecules, particularly within

the pharmaceutical industry for the development of novel drug candidates.[1] The compound is

characterized by its insolubility in water and solubility in organic solvents such as ethanol and

methanol.[1]
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Property Value Source

Molecular Formula C7H4BrN3O2 [1][2][3][4]

Molecular Weight 242.03 g/mol [2][3][4][5][6]

CAS Number 74209-17-9 [1][2][3]

Appearance Pale yellow solid [1]

Melting Point 207-210 °C [1]

Purity ≥ 98% [1]

Solubility
Insoluble in water; Soluble in

ethanol and methanol
[1]

Molecular Structure
The molecular structure of 3-bromo-4-nitro-1H-indazole consists of an indazole core, which is

a bicyclic aromatic heterocycle, substituted with a bromine atom at the 3-position and a nitro

group at the 4-position.

Synthesis Protocol
A detailed experimental protocol for the synthesis of 3-bromo-4-nitro-1H-indazole from 4-

nitro-1H-indazole has been established, yielding a high purity product.

Step-by-Step Synthesis of 3-bromo-4-nitro-1H-indazole

Reactant Preparation
Bromination

Reaction Work-up
Final Product

Combine:
- Sodium acetate (0.306 mol)

- 4-nitro-1H-indazole (0.306 mol)
- Acetic acid (300 mL)
- Chloroform (300 mL)

Add Bromine (0.322 mol) in
Acetic Acid (60 mL) over 3.5 hours

(Keep Temp < 25 °C)

1
Stir for 2 hours

2 Concentrate under
reduced pressure

3 Add Water (500 mL)
4

Filter solids
5

Wash with Water (500 mL)
6

Dry under vacuum
7 3-bromo-4-nitro-1H-indazole

(Yield: 92%)
8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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